Cas no 915919-73-2 (2-(1-Naphthyl)pyrimidine-5-carbaldehyde)

• Product Name: 2-(1-Naphthyl)pyrimidine-5-carbaldehyde
• CAS No: 915919-73-2
• MF: C₁₅H₁₀N₂O
• MW: 234.25270318985
• MDL: MFCD08059845
• CID: 877133
• Update Time: 2025-06-09

2-(1-Naphthyl)pyrimidine-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Naphthalen-1-yl)pyrimidine-5-carbaldehyde
• 2-naphthalen-1-ylpyrimidine-5-carbaldehyde
• CHEMBRDG-BB 4011773
• 2,6-DICHLORO-4-METHYL-3-PYRIDINE CARBOXAMIDE
• 2-(1-Naphthyl)pyrimidine-5-carbaldehyde

• MDL： MFCD08059845
• Inchi： 1S/C15H10N2O/c18-10-11-8-16-15(17-9-11)14-7-3-5-12-4-1-2-6-13(12)14/h1-10H
• InChI Key： PFXITZIWRQYRTP-UHFFFAOYSA-N
• SMILES： O=CC1C=NC(C2=CC=CC3C=CC=CC2=3)=NC=1

Computed Properties

• Exact Mass: 234.07900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2

Experimental Properties

• Density: 1.253
• Boiling Point: 349.1°C at 760 mmHg
• Flash Point: 169°C
• Refractive Index: 1.692
• PSA: 42.85000
• LogP: 3.10930

2-(1-Naphthyl)pyrimidine-5-carbaldehyde Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Additional information on 2-(1-Naphthyl)pyrimidine-5-carbaldehyde

Comprehensive Overview of 2-(1-Naphthyl)pyrimidine-5-carbaldehyde (CAS No. 915919-73-2): Properties, Applications, and Industry Insights

2-(1-Naphthyl)pyrimidine-5-carbaldehyde (CAS No. 915919-73-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This heterocyclic aldehyde features a pyrimidine core substituted with a naphthyl group and a formyl functional group, making it a versatile intermediate for synthesizing advanced molecules. Its unique structure enables applications in drug discovery, OLED materials, and agrochemicals, aligning with trending searches like "high-performance organic semiconductors" and "small-molecule therapeutics."

The compound’s molecular formula (C₁₅H₁₀N₂O) and molecular weight (234.26 g/mol) are critical for researchers optimizing synthetic routes. Recent studies highlight its role in designing kinase inhibitors, a hot topic in oncology research, as evidenced by Google Scholar queries such as "pyrimidine-based cancer drugs." Additionally, its fluorescence properties make it relevant to the booming optoelectronics sector, where demand for energy-efficient displays drives innovation.

From a synthetic perspective, 2-(1-Naphthyl)pyrimidine-5-carbaldehyde is often prepared via Pd-catalyzed cross-coupling or Vilsmeier-Haack formylation, methods frequently searched by organic chemists. Its solubility in polar aprotic solvents (e.g., DMF, DMSO) and melting point (reported ~180–185°C) are key data points for process chemists, addressing common questions like "handling hygroscopic aldehydes."

In the context of green chemistry, this compound’s potential for catalytic transformations resonates with industry shifts toward sustainable synthesis. Patent analyses reveal its use in photocatalysts for CO₂ reduction—a trending topic tied to climate change mitigation. Furthermore, its ligand properties in metal-organic frameworks (MOFs) align with searches for "porous materials for gas storage."

Quality control of CAS No. 915919-73-2 involves HPLC purity analysis (>98%) and spectroscopic characterization (FTIR, NMR), addressing lab technicians’ queries about "validating aromatic aldehydes." Storage recommendations (2–8°C under inert atmosphere) and handling precautions (light-sensitive) are frequently asked in supplier forums, reflecting user concerns about compound stability.

Marketwise, the demand for 2-(1-Naphthyl)pyrimidine-5-carbaldehyde correlates with growth in custom synthesis services, as per industry reports. Its pricing (typically $200–$500/g for research-grade) and supply chain dynamics are often discussed in specialty chemical webinars. The compound’s regulatory status (non-GHS classified) ensures broad accessibility, unlike restricted analogs.

Emerging applications include its use in bioconjugation for antibody-drug conjugates (ADCs)—a trending area in biopharma. Researchers also explore its derivatization into Schiff bases for corrosion inhibitors, tapping into the "green anticorrosion materials" niche. These diverse uses underscore its multidisciplinary relevance.

In summary, 2-(1-Naphthyl)pyrimidine-5-carbaldehyde exemplifies how functionalized pyrimidines bridge academic research and industrial innovation. Its alignment with search trends—from medicinal chemistry to advanced materials—positions it as a compound of enduring scientific and commercial interest.